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Compound of Interest

Compound Name: 5-Bromo-8-methoxyisoquinoline

Cat. No.: B1526008 Get Quote

An In-depth Technical Guide to 5-Bromo-8-methoxyisoquinoline

Abstract
This technical guide provides a comprehensive overview of 5-Bromo-8-methoxyisoquinoline,

a heterocyclic aromatic compound of significant interest in medicinal chemistry and organic

synthesis. We will delve into its fundamental chemical and physical properties, established

synthesis methodologies, and its pivotal role as a versatile building block for the development

of novel pharmaceutical agents. This document is intended for researchers, chemists, and drug

development professionals, offering field-proven insights and detailed protocols to support

advanced research and development activities.

Core Compound Identification and Physicochemical
Properties
5-Bromo-8-methoxyisoquinoline is a substituted isoquinoline, a heterocyclic scaffold

characterized by a fused benzene and pyridine ring system. The strategic placement of a

bromine atom at the 5-position and a methoxy group at the 8-position endows the molecule

with unique reactivity, making it a valuable precursor in synthetic chemistry.[1] The bromine

atom serves as a versatile handle for a variety of cross-coupling reactions, while the electron-

donating methoxy group influences the electronic properties of the aromatic system.

Table 1: Physicochemical and Identification Data for 5-Bromo-8-methoxyisoquinoline
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Property Value Source(s)

CAS Number 679433-91-1 [1]

Molecular Formula C₁₀H₈BrNO [1][2]

Molecular Weight 238.08 g/mol [1][2]

IUPAC Name
5-bromo-8-

methoxyisoquinoline
[1]

Canonical SMILES
COC1=C2C=NC=CC2=C(C=C

1)Br
[1]

Physical Form Solid

| Storage | Sealed in dry, room temperature | |

Chemical Structure and Reactivity Profile
The reactivity of 5-Bromo-8-methoxyisoquinoline is dictated by the interplay of its constituent

functional groups on the core isoquinoline scaffold. Understanding this profile is critical for its

effective utilization in multi-step syntheses.

Caption: Chemical structure of 5-Bromo-8-methoxyisoquinoline.

Key Reaction Modalities:
Cross-Coupling Reactions: The C5-bromine atom is the primary site for palladium-catalyzed

cross-coupling reactions, such as Suzuki-Miyaura (for C-C bond formation), Buchwald-

Hartwig (for C-N bond formation), and Sonogashira (for C-C triple bond formation). These

reactions are foundational in modern drug discovery for assembling complex molecular

architectures.[1]

Nucleophilic Aromatic Substitution (SNAr): While the bromine atom can be a target for

nucleophilic substitution, this is less common than cross-coupling unless activated by

strongly electron-withdrawing groups, which are absent here. The methoxy group is

generally stable but can be cleaved under harsh acidic conditions (e.g., HBr, BBr₃) to reveal

the corresponding 8-hydroxyisoquinoline, providing another avenue for functionalization.
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Oxidation and Reduction: The isoquinoline ring system can be subjected to various oxidation

and reduction reactions to yield different derivatives, although these transformations must be

carefully controlled to avoid undesired side reactions.[1]

Synthesis Methodology: A Practical Approach
The synthesis of 5-Bromo-8-methoxyisoquinoline is most commonly achieved through the

regioselective bromination of its precursor, 8-methoxyisoquinoline. The electron-donating

nature of the methoxy group at the C8 position directs electrophilic substitution primarily to the

C5 (para) position.

8-Methoxyisoquinoline (Precursor)

Electrophilic Aromatic Substitution
(Bromination)

Brominating Agent (e.g., NBS) Solvent (e.g., H₂SO₄, Nitrobenzene)

Reaction Quench & Workup

Crude Product

Purification
(Crystallization or Chromatography)

5-Bromo-8-methoxyisoquinoline

High Purity Product

Click to download full resolution via product page

Caption: Synthetic workflow for 5-Bromo-8-methoxyisoquinoline.
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Protocol 1: Synthesis via Bromination of 8-
Methoxyisoquinoline
This protocol describes a representative procedure for the synthesis of 5-Bromo-8-
methoxyisoquinoline. The choice of a strong acid like sulfuric acid as the solvent helps to

activate the isoquinoline ring towards electrophilic attack while controlling regioselectivity.[3][4]

Materials:

8-Methoxyisoquinoline

N-Bromosuccinimide (NBS) or Bromine (Br₂)

Concentrated Sulfuric Acid (H₂SO₄) or Nitrobenzene[1]

Ice bath

Sodium bicarbonate (NaHCO₃) solution

Organic solvent for extraction (e.g., Dichloromethane)

Drying agent (e.g., Na₂SO₄)

Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a

thermometer, dissolve 8-methoxyisoquinoline in concentrated sulfuric acid at 0 °C (using an

ice bath). The acid serves as both the solvent and a catalyst.

Bromination: Slowly add N-Bromosuccinimide (NBS) portion-wise to the stirred solution. The

use of NBS is often preferred over liquid bromine for easier handling and improved safety.[5]

Maintain the internal temperature below 5 °C throughout the addition to minimize the

formation of byproducts.

Reaction Monitoring: Allow the reaction to stir at a low temperature for several hours. Monitor

the progress of the reaction using Thin Layer Chromatography (TLC) until the starting
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material is consumed.

Workup: Carefully pour the reaction mixture over crushed ice to quench the reaction. This

will precipitate the crude product.

Neutralization and Extraction: Neutralize the acidic aqueous solution by slowly adding a

saturated solution of sodium bicarbonate until the pH is approximately 7-8. Extract the

product into an organic solvent like dichloromethane (3x).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. The resulting crude solid can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/heptane) or by column

chromatography to yield pure 5-Bromo-8-methoxyisoquinoline.

Applications in Research and Drug Development
5-Bromo-8-methoxyisoquinoline is not typically an active pharmaceutical ingredient (API)

itself but rather a crucial intermediate or building block.[1] The isoquinoline core is a privileged

scaffold in medicinal chemistry, appearing in numerous natural products and synthetic drugs.

Scaffold for Bioactive Molecules: Its structure serves as a key precursor for synthesizing

compounds with potential therapeutic applications.[1] Isoquinoline derivatives have

demonstrated a wide spectrum of biological activities, including anticancer, antimalarial, and

antimicrobial properties.[6]

Key Intermediate: Bromoisoquinoline derivatives are key intermediates in the synthesis of

complex pharmaceutical compounds.[4] The bromine atom at the 5-position allows for the

introduction of diverse functionalities through cross-coupling chemistry, enabling the

exploration of a broad chemical space in the search for new drug candidates.

Safety, Handling, and Storage
As a research chemical, 5-Bromo-8-methoxyisoquinoline must be handled with appropriate

care. While specific toxicological data for this exact isomer is not readily available, data from

the closely related isomer, 5-Bromo-8-methoxyquinoline (CAS 10522-47-1), provides a strong

basis for hazard assessment.
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Hazard Identification (based on 5-Bromo-8-methoxyquinoline):

H315: Causes skin irritation.[2][7]

H319: Causes serious eye irritation.[2][7]

H335: May cause respiratory irritation.[2][7]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles (conforming to

EN 166), and a lab coat.[2]

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or vapors.[2]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,

seek medical attention.[2]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes. Get medical

attention.[2]

Inhalation: Remove to fresh air. If breathing is difficult, seek medical attention.[2]

Storage:

Store in a tightly sealed container in a dry, cool, and well-ventilated place. Keep away from

oxidizing agents.

Conclusion
5-Bromo-8-methoxyisoquinoline is a high-value chemical intermediate with significant utility

in pharmaceutical research and organic synthesis. Its defined structure and versatile reactivity,

particularly at the C5-bromo position, provide chemists with a reliable platform for constructing

complex molecular targets. Adherence to proper synthesis protocols and safety precautions is

essential for its effective and safe application in the laboratory. This guide provides the
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foundational knowledge required for professionals to leverage this compound in their research

and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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